Cas no 76821-79-9 (2,4-Dihydroxypyrimidine-5-carboxylic acid)

2,4-Dihydroxypyrimidine-5-carboxylic acid structure
76821-79-9 structure
Product Name:2,4-Dihydroxypyrimidine-5-carboxylic acid
CAS No:76821-79-9
MF:C5H4N2O4
MW:156.096261024475
CID:548551
Update Time:2023-08-02

2,4-Dihydroxypyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-2,4-dioxo-, radical ion(1+) (9CI)
    • 2,4-Dihydroxypyrimidine-5-carboxylic acid
    • Uracil 5-carboxylic acid
    • Uracil-5-carboxylic acid
    • Isoorotic acid
    • 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • 5-Carboxyuracil
    • 2,4-Dihydroxy-5-pyrimidinecarboxylic acid
    • 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-
    • 5-Uracilcarboxylic acid
    • G7JYK59EBR
    • 5-Pyrimidinecarboxylic acid, 2,4-dihydroxy-
    • ZXYAAVBXHKCJJB-UHFFFAOYSA-N
    • Iso-orotic acid
    • Inchi: 1S/C5H4N2O4/c8-3-2(4(9)10)1-6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
    • InChI Key: ZXYAAVBXHKCJJB-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CNC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Topological Polar Surface Area: 95.5
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD